Cas no 22788-18-7 (Carboxyphosphamide)

• Product Name: Carboxyphosphamide
• CAS No: 22788-18-7
• MF: C₇H₁₅Cl₂N₂O₄P
• MW: 293.084760904312
• CID: 273633
• PubChem ID: 31515
• Update Time: 2025-07-13

Carboxyphosphamide Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[amino[bis(2-chloroethyl)amino]phosphinyl]oxy]-
• Carboxyphosphamide
• 3-[amino-[bis(2-chloroethyl)amino]phosphoryl]oxypropanoic acid
• 2-Carboxyethyl-N,N-bis(2-chloroethyl)phosphorodiamidate
• Asta 5754
• Carboxycyclophosphamide
• carboxyethylphosphoramide mustard
• Carboxyphosphamid
• Hydracrylic acid,N,N-bis(2-chloroethyl)phosphorodiamidate
• N,N-Bis-(2-chlorethyl)-diamidophosphorsaeure-(2-carboxyethylester) (freie Saeure)
• O-(2-Carboxyethyl) N,N-bis(2-chloroethyl)phosphorodiamidate
• O-carboxyethylphosphoramide mustard
• ASTA-5754
• DP4677AX41
• 3-({amino[bis(2-chloroethyl)amino]phosphoryl}oxy)propanoic acid
• CHEBI:3410
• Propanoic acid, 3-[[amino[bis(2-chloroethyl)amino]phosphinyl]oxy]-
• C07646
• 3-((Amino(bis(2-chloroethyl)amino)phosphoryl)oxy)propanoic acid
• Hydracrylic acid, N,N-bis(2-chloroethyl)phosphorodiamidate
• Hydracrylic acid,N-bis(2-chloroethyl)phosphorodiamidate
• NSC-145124
• CCRIS 5126
• 3-[[Amino[bis(2-chloroethyl)amino]phosphinyl]oxy]propanoic Acid
• Q15716203
• CEPM
• NSC145124
• CHEMBL3544547
• BRN 2053657
• NSC 145124
• NS00040772
• DTXSID801030866
• FT-0664360
• 2-carboxyethyl N,N-bis(2-chloroethyl)phosphorodiamidate
• J-014854
• UNII-DP4677AX41
• 22788-18-7
• Propanoic acid, 3-((amino(bis(2-chloroethyl)amino)phosphinyl)oxy)-
• AKOS027322743
• Propanoic acid, 3-((amino(bis(2-chloroethyl)amino)phosphinyl)oxy)- (9CI)
• 3-[[Amino[bis(2-chloroethyl)amino]phosphinyl]oxy]propanoic Acid; N,N-Bis(2-chloroethyl)phosphorodiamidate Hydracrylic Acid; Asta 5754; Carboxycyclophosphamide; NSC 145124;
• 3-(amino-(bis(2-chloroethyl)amino)phosphoryl)oxypropanoic acid
• G90929
• PROPANOIC ACID, 3-((AMINO(BIS(2-CHLOROETHYL)AMINO)PHOSPHINYL)OXY)-(9CI)

• Inchi： 1S/C7H15Cl2N2O4P/c8-2-4-11(5-3-9)16(10,14)15-6-1-7(12)13/h1-6H2,(H2,10,14)(H,12,13)
• InChI Key： QLAKAJLYYGOZQL-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)P(N)(=O)OCCC(=O)O

Computed Properties

• Exact Mass: 292.01500
• Monoisotopic Mass: 292.0146493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Melting Point: 105-108°C
• Boiling Point: 79.7°C (estimate)
• Solubility: Methanol (Slightly)
• PSA: 102.67000
• LogP: 2.02440

Carboxyphosphamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Carboxyphosphamide

Recent Advances in Carboxyphosphamide (22788-18-7) Research: A Comprehensive Review

Carboxyphosphamide (CAS: 22788-18-7) is a critical intermediate in the synthesis of cyclophosphamide, a widely used alkylating agent in chemotherapy. Recent studies have focused on optimizing its production, understanding its pharmacokinetics, and exploring its potential in novel therapeutic applications. This review consolidates the latest findings from peer-reviewed journals, patents, and conference proceedings to provide a comprehensive update on Carboxyphosphamide research.

One of the key advancements in Carboxyphosphamide research is the development of more efficient synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic method for producing Carboxyphosphamide with higher yield and lower environmental impact compared to traditional chemical synthesis. This method utilizes a recombinant phosphodiesterase enzyme, which significantly reduces the formation of by-products and improves the purity of the final product.

Pharmacokinetic studies have also shed light on the metabolic pathways of Carboxyphosphamide. Research conducted by the National Cancer Institute revealed that Carboxyphosphamide is rapidly converted into active metabolites in the liver, with a half-life of approximately 2 hours. These findings are crucial for optimizing dosing regimens in clinical settings, particularly in combination therapies where drug interactions may alter metabolic rates.

In addition to its role in cyclophosphamide production, Carboxyphosphamide has shown promise in other therapeutic areas. A recent preclinical study highlighted its potential as an immunomodulatory agent. The study, published in Cancer Immunology Research, found that Carboxyphosphamide can enhance the efficacy of immune checkpoint inhibitors by modulating the tumor microenvironment. This discovery opens new avenues for combination therapies in oncology.

Despite these advancements, challenges remain in the large-scale production and clinical application of Carboxyphosphamide. Stability issues and the need for stringent quality control measures are among the key hurdles. However, ongoing research aims to address these limitations through innovative formulation strategies and advanced analytical techniques.

In conclusion, Carboxyphosphamide continues to be a molecule of significant interest in the field of medicinal chemistry and oncology. The latest research underscores its versatility and potential beyond its traditional role, paving the way for future innovations in cancer therapy and beyond. Continued investment in research and development is essential to fully realize the therapeutic potential of this compound.